Cas no 708-84-9 ((z)-2-fluoro-3-phenylbut-2-enoic Acid)

(z)-2-fluoro-3-phenylbut-2-enoic Acid structure
708-84-9 structure
Product Name:(z)-2-fluoro-3-phenylbut-2-enoic Acid
CAS No:708-84-9
MF:C10H9FO2
MW:180.175666570663
CID:883688
PubChem ID:6145973
Update Time:2025-04-19

(z)-2-fluoro-3-phenylbut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • (z)-2-fluoro-3-phenylbut-2-enoic Acid
    • AC1O27NF
    • NSC117351
    • SureCN7067606
    • DTXSID60422087
    • 708-84-9
    • SCHEMBL7067606
    • NSC-117351
    • Inchi: 1S/C10H9FO2/c1-7(9(11)10(12)13)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)/b9-7-
    • InChI Key: CAKXGINCFQOFIC-CLFYSBASSA-N
    • SMILES: F/C(/C(=O)O)=C(/C)\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 180.05867
  • Monoisotopic Mass: 180.058658
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.2
  • Boiling Point: 279.6°C at 760 mmHg
  • Flash Point: 122.9°C
  • Refractive Index: 1.538
  • PSA: 37.3
  • LogP: 2.47170
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